Cas no 956607-02-6 (1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione)

• Product Name: 1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione
• CAS No: 956607-02-6
• MF: C₂₀H₁₆N₄O₄
• MW: 376.36544418335
• CID: 5809284
• PubChem ID: 4464332
• Update Time: 2025-08-05

1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-naphthalen-1-yl-3-[2-(4-nitrophenyl)hydrazinyl]pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-(1-naphthalenyl)-3-[2-(4-nitrophenyl)hydrazinyl]-
• 1-(NAPHTHALEN-1-YL)-3-[2-(4-NITROPHENYL)HYDRAZIN-1-YL]PYRROLIDINE-2,5-DIONE
• 956607-02-6
• 1-(naphthalen-1-yl)-3-[2-(4-nitrophenyl)hydrazinyl]pyrrolidine-2,5-dione
• 1-(naphthalen-1-yl)-3-(2-(4-nitrophenyl)hydrazinyl)pyrrolidine-2,5-dione
• AKOS002311161
• F1751-0027
• STL019794
• AKOS016319356
• 1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione

• Inchi： 1S/C20H16N4O4/c25-19-12-17(22-21-14-8-10-15(11-9-14)24(27)28)20(26)23(19)18-7-3-5-13-4-1-2-6-16(13)18/h1-11,17,21-22H,12H2
• InChI Key： HRCJDEHJZBBFEE-UHFFFAOYSA-N
• SMILES： N1(C2=C3C(C=CC=C3)=CC=C2)C(=O)CC(NNC2=CC=C([N+]([O-])=O)C=C2)C1=O

Computed Properties

• Exact Mass: 376.11715500g/mol
• Monoisotopic Mass: 376.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 571.6±45.0 °C(Predicted)
• pka: 0.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione

Introduction to 1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione (CAS No. 956607-02-6)

1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 956607-02-6, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a naphthalene ring, a hydrazine moiety, and a pyrrolidine core, makes this molecule a subject of intense interest for researchers exploring novel therapeutic agents.

The structural composition of 1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione is meticulously designed to interact with biological targets in a specific manner. The naphthalene ring, known for its stability and aromaticity, provides a robust scaffold that can be modified to enhance binding affinity. Additionally, the hydrazine group introduces reactivity that can be exploited in various chemical transformations, making it a versatile building block for medicinal chemists. The pyrrolidine ring further contributes to the molecule's complexity by offering multiple sites for functionalization and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The nitrophenyl group, in particular, has been shown to modulate the electronic properties of the molecule, influencing its binding characteristics. Such insights are crucial for designing more effective derivatives with enhanced pharmacological profiles.

In the context of drug development, the synthesis of 1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have employed advanced catalytic systems and purification techniques to optimize the process. This compound serves as a testament to the ingenuity of modern synthetic methods and underscores the importance of structural diversity in drug discovery.

The potential applications of 1-(naphthalen-1-yl)-3-2-(4-nitrophenyl)hydrazin-1-ylpyrrolidine-2,5-dione extend beyond traditional pharmaceuticals. Its unique chemical structure makes it an attractive candidate for use in materials science and nanotechnology. For instance, the compound's ability to form stable complexes with metal ions could be exploited in the development of new catalysts or sensors. Furthermore, its fluorescence properties might be harnessed in bioimaging applications, providing researchers with a powerful tool for visualizing biological processes at the molecular level.

Current research efforts are focused on exploring the pharmacological potential of 1-(naphthalen-1-ylyl)-3-[2-(4-nitrophenyl)hydrazin]-1-pyrrolidinone (a synonym for CAS No. 956607-02). Preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant activities. These findings are particularly encouraging given the growing recognition of inflammation as a key factor in various chronic diseases. By targeting inflammatory pathways, 1-(naphthalen-ylyl)-3-[2-(4-nitrophenyl)hydrazin]-1-pyrrolidinone derivatives may offer therapeutic benefits across multiple disease states.

The role of computational methods in understanding the behavior of CAS No 95660702 cannot be overstated. High-throughput virtual screening has allowed researchers to rapidly assess the binding affinity of numerous derivatives without the need for extensive wet chemistry experiments. This approach has significantly accelerated the drug discovery process by identifying promising candidates early in the development pipeline. Moreover, machine learning algorithms have been trained on large datasets containing known bioactive compounds to predict new structures with enhanced therapeutic potential.

Future directions in the study of CAS No 95660702 include exploring its role in modulating immune responses and its potential as an adjuvant therapy alongside existing treatments. The hydrazine moiety present in this compound is particularly interesting from a chemical biology perspective, as it can participate in redox reactions that are critical for cellular signaling pathways. By understanding these interactions at a molecular level, researchers hope to develop novel strategies for treating immune-related disorders.

The synthesis and characterization of CAS No 95660702 also highlight the importance of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists. Such collaborations are essential for translating basic research findings into tangible therapeutic outcomes. As our understanding of complex biological systems continues to grow, compounds like CAS No 95660702 will play an increasingly vital role in shaping future treatments for human diseases.